Cas no 478785-05-6 (1-(4-chlorophenyl)methoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride)

• Product Name: 1-(4-chlorophenyl)methoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride
• CAS No: 478785-05-6
• MF: C₂₀H₂₆Cl₃FN₂O₂
• MW: 451.790046215057
• CID: 5857065
• PubChem ID: 2770353
• Update Time: 2025-05-23

1-(4-chlorophenyl)methoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 478785-05-6
• 1-((4-chlorobenzyl)oxy)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride
• 1-[(4-chlorophenyl)methoxy]-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol;dihydrochloride
• F0840-0085
• Z56810272
• AKOS026678608
• 1-[(4-chlorophenyl)methoxy]-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol Dihydrochloride
• 1-(4-chlorophenyl)methoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride

• Inchi： 1S/C20H24ClFN2O2.2ClH/c21-17-3-1-16(2-4-17)14-26-15-20(25)13-23-9-11-24(12-10-23)19-7-5-18(22)6-8-19;;/h1-8,20,25H,9-15H2;2*1H
• InChI Key： FLRYUDUBVKNMTQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COCC(CN1CCN(C2C=CC(=CC=2)F)CC1)O.Cl.Cl

Computed Properties

• Exact Mass: 450.104389g/mol
• Monoisotopic Mass: 450.104389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Additional information on 1-(4-chlorophenyl)methoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride

Introduction to 1-(4-Chlorophenyl)methoxy-3-4-(4-Fluorophenyl)piperazin-1-ylpropan-2-ol Dihydrochloride (CAS No. 478785-05-6)

1-(4-Chlorophenyl)methoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride (CAS No. 478785-05-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of piperazine and features a unique combination of functional groups that contribute to its pharmacological properties.

The structure of 1-(4-chlorophenyl)methoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride includes a piperazine ring, a chlorophenyl group, a fluorophenyl group, and a methoxy substituent. These structural elements are crucial for its biological activity and have been the focus of numerous studies aimed at understanding its mechanism of action and potential therapeutic uses.

Recent research has highlighted the importance of 1-(4-chlorophenyl)methoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride in the treatment of various neurological disorders. Studies have shown that this compound exhibits potent activity as a serotonin receptor modulator, which has implications for the treatment of conditions such as depression, anxiety, and schizophrenia. The selective binding to serotonin receptors, particularly the 5-HT_1A and 5-HT_2A subtypes, suggests that it may have fewer side effects compared to traditional antidepressants.

In addition to its potential as an antidepressant, 1-(4-chlorophenyl)methoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can reduce inflammation in animal models of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. The anti-inflammatory effects are thought to be mediated through the modulation of cytokine production and the inhibition of pro-inflammatory signaling pathways.

The pharmacokinetic profile of 1-(4-chlorophenyl)methoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride has been extensively studied to optimize its therapeutic use. Research has shown that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Additionally, the compound's low potential for drug-drug interactions enhances its safety profile and broadens its clinical applicability.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-(4-chlorophenyl)methoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride in various therapeutic settings. Early results from phase II trials have been promising, with significant improvements observed in patients with major depressive disorder and anxiety disorders. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in further clinical development.

The synthesis of 1-(4-chlorophenyl)methoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride involves several steps, including the formation of the piperazine ring, the introduction of the chlorophenyl and fluorophenyl substituents, and the final coupling reaction to form the desired product. Advances in synthetic chemistry have made it possible to produce this compound on a large scale with high purity and yield, facilitating its use in both research and clinical settings.

In conclusion, 1-(4-chlorophenyl)methoxy-3-4-(4-fluorophenyl)piperazin-1-ylopropan-----2--ol dihydrochloride (CAS No. 478785--05--6) represents a promising candidate for the treatment of various neurological and inflammatory disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to elucidate its full potential, this compound is poised to play a significant role in advancing medical treatments for these conditions.